Cas no 1249218-16-3 (1-(2,2,2-Trifluoroethyl)piperidine-4-sulfonamide)

• Product Name: 1-(2,2,2-Trifluoroethyl)piperidine-4-sulfonamide
• CAS No: 1249218-16-3
• MF: C₇H₁₃F₃N₂O₂S
• MW: 246.250530958176
• CID: 5281823
• Update Time: 2025-10-30

1-(2,2,2-Trifluoroethyl)piperidine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(2,2,2-Trifluoroethyl)piperidine-4-sulfonamide

• Inchi： 1S/C7H13F3N2O2S/c8-7(9,10)5-12-3-1-6(2-4-12)15(11,13)14/h6H,1-5H2,(H2,11,13,14)
• InChI Key： MRBHATBJCOKPDV-UHFFFAOYSA-N
• SMILES： S(C1CCN(CC(F)(F)F)CC1)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 301
• XLogP3: 0.6
• Topological Polar Surface Area: 71.8

Additional information on 1-(2,2,2-Trifluoroethyl)piperidine-4-sulfonamide

Introduction to 1-(2,2,2-Trifluoroethyl)piperidine-4-sulfonamide (CAS No. 1249218-16-3)

1-(2,2,2-Trifluoroethyl)piperidine-4-sulfonamide (CAS No. 1249218-16-3) is a fluorinated piperidine derivative featuring a sulfonamide functional group. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential applications in drug discovery. The presence of the trifluoroethyl group introduces fluorine atoms, which are known to enhance metabolic stability, lipophilicity, and binding affinity in many bioactive molecules.

The sulfonamide moiety is another critical feature of this compound, contributing to its versatility as a pharmacophore. Sulfonamides are widely recognized for their role in medicinal chemistry, serving as key structural elements in numerous therapeutic agents. Their ability to act as hydrogen bond donors and acceptors makes them particularly valuable in designing molecules that interact with biological targets. The combination of the trifluoroethylpiperidine scaffold and the sulfonamide group positions this compound as a promising candidate for further exploration in the development of novel pharmaceuticals.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 1-(2,2,2-Trifluoroethyl)piperidine-4-sulfonamide and biological targets. Studies have shown that the fluorinated piperidine ring can modulate the conformational flexibility of the molecule, allowing it to adopt favorable orientations for binding to protein receptors. Additionally, the sulfonamide group can engage in specific hydrogen bonding interactions, enhancing the overall affinity of the compound towards its intended biological target.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Piperidine derivatives are well-documented for their role in modulating neurotransmitter systems, particularly those involving dopamine and serotonin. The introduction of fluorine atoms into the piperidine ring has been shown to improve blood-brain barrier penetration, a critical factor for developing effective central nervous system (CNS) drugs. Furthermore, the sulfonamide group can be further functionalized to fine-tune pharmacokinetic properties, making it an attractive scaffold for drug design.

In vitro studies have demonstrated that 1-(2,2,2-Trifluoroethyl)piperidine-4-sulfonamide exhibits promising activity against various enzymes and receptors implicated in neurological disorders. For instance, preliminary data suggest that this compound may interact with monoamine transporters, potentially offering therapeutic benefits in conditions such as depression and anxiety. The ability to modulate these transporters without significant side effects is a key goal in CNS drug development.

The synthesis of 1-(2,2,2-Trifluoroethyl)piperidine-4-sulfonamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the trifluoroethyl group typically involves fluorination reactions, which can be achieved through various methods such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. The subsequent formation of the sulfonamide bond is commonly accomplished using sulfonyl chlorides or sulfonyl azides in the presence of appropriate bases.

Recent innovations in synthetic methodologies have enabled more efficient and scalable production of fluorinated piperidine derivatives like 1-(2,2,2-Trifluoroethyl)piperidine-4-sulfonamide. Continuous flow chemistry has emerged as a particularly powerful tool for this purpose, offering advantages such as improved reaction control, reduced solvent consumption, and enhanced safety profiles. These advancements not only streamline the synthesis process but also make it more environmentally sustainable.

Once synthesized, 1-(2,2,2-Trifluoroethyl)piperidine-4-sulfonamide undergoes rigorous characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed information about the molecular structure and purity of the compound. Additionally, X-ray crystallography may be employed to determine the three-dimensional structure of the molecule if single crystals can be obtained.

The pharmacological evaluation of 1-(2,2,2-Trifluoroethyl)piperidine-4-sulfonamide involves both in vitro and in vivo studies to assess its biological activity and potential therapeutic efficacy. In vitro assays are conducted to evaluate interactions with target enzymes and receptors at a molecular level. These assays provide preliminary evidence of activity but do not account for complex physiological processes that occur within an organism.

In vivo studies are essential for validating initial findings and assessing systemic effects such as pharmacokinetics and toxicity. Animal models are commonly used to evaluate behavioral responses relevant to neurological disorders. If results from these studies are promising enough to warrant further investigation into clinical applications, 1-(2